Cas no 2060029-98-1 ((4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride)

• Product Name: (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride
• CAS No: 2060029-98-1
• MF: C₅H₈FNO₄S
• MW: 197.184723854065
• MDL: MFCD30498125
• CID: 5193165
• PubChem ID: 131426851
• Update Time: 2025-05-20

(4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolidinemethanesulfonyl fluoride, 4-methyl-2-oxo-
• (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride

• MDL： MFCD30498125
• Inchi： 1S/C5H8FNO4S/c1-5(3-12(6,9)10)2-11-4(8)7-5/h2-3H2,1H3,(H,7,8)
• InChI Key： OIFIOCNVXXHRFR-UHFFFAOYSA-N
• SMILES： O1CC(C)(CS(F)(=O)=O)NC1=O

Additional information on (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride

(4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride (CAS No. 2060029-98-1)

(4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride (CAS No. 2060029-98-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl fluoride moiety and a 4-methyl-2-oxo-1,3-oxazolidinyl group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The methanesulfonyl fluoride functional group is known for its reactivity and versatility in chemical synthesis. It can participate in various reactions, such as nucleophilic substitution and electrophilic addition, making it a valuable intermediate in the synthesis of complex molecules. The 4-methyl-2-oxo-1,3-oxazolidinyl group, on the other hand, provides additional stability and specificity to the molecule, which can be crucial for optimizing its biological activity.

Recent studies have highlighted the potential of (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride in the development of new drugs targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit certain kinases involved in cancer progression. The researchers found that the methanesulfonyl fluoride moiety plays a critical role in enhancing the compound's binding affinity to the target enzyme, while the 4-methyl-2-oxo-1,3-oxazolidinyl group contributes to its overall stability and bioavailability.

In another study conducted by a team at the University of California, researchers explored the use of (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride as a prodrug for treating neurodegenerative diseases. The results showed that this compound can cross the blood-brain barrier efficiently and be metabolized into active forms within brain cells. This finding opens up new possibilities for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride involves several well-defined steps. Initially, the methanesulfonyl chloride is reacted with an appropriate nucleophile to form the methanesulfonyl intermediate. Subsequently, this intermediate is fluorinated using a suitable fluorinating agent to produce the final product. The reaction conditions are carefully controlled to ensure high yields and purity of the desired compound.

One of the key challenges in working with (4-methyl-2-o xo -1 ,3 - ox az o lidin - 4 - y l )meth an es ulf on y l flu ori de is its potential reactivity with various functional groups during synthesis and storage. To address this issue, researchers have developed robust methods for stabilizing the compound and minimizing side reactions. For example, using inert solvents and maintaining low temperatures during synthesis can significantly improve the stability and shelf life of the final product.

The safety profile of (4-methyl - 2 - ox o - 1 ,3 - ox az o lidin - 4 - y l )meth an es ulf on y l flu ori de has also been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity when used under controlled conditions. However, it is important to handle it with appropriate safety measures to prevent any potential hazards associated with its reactivity.

In conclusion, (4-methyl - 2 - ox o - 1 ,3 - ox az o lidin - 4 - y l )meth an es ulf on y l flu ori de (CAS No. 2060029 - 98 - 1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.